BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Isotopic
Enrichment Levels of Glycine-15N,d2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycine-15N,d2

Cat. No.: B12409898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment levels of
Glycine-15N,d2, a stable isotope-labeled amino acid crucial for a variety of research
applications. This document details commercially available enrichment levels, outlines the
primary analytical methods for their determination, and presents relevant experimental
workflows and metabolic pathways where Glycine-15N,d2 serves as a tracer.

Quantitative Data on Isotopic Enrichment

The isotopic enrichment of Glycine-15N,d2 and related isotopologues is a critical parameter for
ensuring the accuracy and sensitivity of experimental results. Commercially available labeled
glycine exhibits high levels of isotopic purity. The following tables summarize the typical
enrichment levels for different isotopically labeled glycine products.

Table 1: Isotopic Enrichment of Glycine-15N,d2

. Typical
Chemical CAS Number .
Isotope Manufacturer Enrichment
Formula (Unlabeled)
Level
Not specified,
Santa Cruz ]
15N, d2 C2H3D2(*>N)O2 56-40-6 ) sold as Glycine-
Biotechnology
15N,d2
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Table 2: Isotopic Enrichment of Related Glycine Isotopologues

Deuterium .
Product Manufactur 15N 13C (d) Chemical
Description er Enrichment  Enrichment . Purity
Enrichment
Cambridge
_ Not Not
Glycine (*°N) Isotope 98% ) ) 98%[1]
) Applicable Applicable
Laboratories
) Cambridge
Glycine (3Cz, 97-99% (for 97-99% (for
Isotope 97-99% 98%|2]
2,2-Dz, 15N) _ 13C2) 2,2-D2)
Laboratories
) Cambridge
Glycine (2,2- Not 98% (for 2,2- Not
Isotope 98% ) -
D2, 15N) Applicable D2) specified[3]

Laboratories

Experimental Protocols for Determining Isotopic
Enrichment

The accurate determination of isotopic enrichment is paramount for quantitative studies. Mass
spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary
techniques employed for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) for
15N-Glycine Enrichment

This method is widely used for the analysis of amino acid isotopic enrichment in biological

samples.
1. Sample Preparation and Derivatization:

 Purification: Amino acids from biological fluids (e.g., plasma) are often purified using ion-
exchange chromatography (e.g., Dowex 50W-W8 resin)[4].

» Derivatization: To increase volatility for GC analysis, a two-step derivatization is common:
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o Esterification: Reaction with butanol-acetyl chloride[4].
o Acylation: Subsequent reaction with trifluoroacetic anhydride (TFAA).
2. GC-MS Analysis:

 Instrumentation: A gas chromatograph coupled to a quadrupole mass spectrometer is
typically used.

e Column: A capillary column suitable for amino acid derivative separation (e.g., Rtx-5MS) is
employed.

e Analysis Mode: Selected lon Monitoring (SIM) is used to monitor the molecular ions of the
unlabeled glycine and the 15N-labeled internal standard. For instance, m/z 154 for glycine
and m/z 155 for 15N-glycine can be monitored.

» Quantification: The isotopic enrichment is determined by calculating the ratio of the peak
areas of the labeled and unlabeled species after correcting for the natural abundance of
isotopes.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Amino Acid Isotope Enrichment

LC-MS offers an alternative to GC-MS, particularly for less volatile compounds or when multiple
amino acid tracers are used simultaneously.

1. Sample Preparation and Derivatization:

» Derivatization: Pre-column derivatization with o-phthaldialdehyde (OPA) is a common
method for amino acids.

2. LC-MS Analysis:

e Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., an ion trap or triple
quadrupole) is used.
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« lonization: Electrospray ionization (ESI), often in negative mode for OPA derivatives,
provides good sensitivity.

e Mass Analysis: "Zoom-scan" mode or selected ion monitoring can be used to measure the
isotopic distribution of the analyte.

Gas Chromatography-Combustion-Isotope Ratio Mass
Spectrometry (GC-C-IRMS) for High Precision 15N
Analysis

For highly precise measurements of nitrogen isotope ratios, GC-C-IRMS is the gold standard.
1. Sample Preparation and Derivatization:

e Amino acids are derivatized to N-acetyl methyl esters to make them suitable for gas
chromatography.

2. GC-C-IRMS Analysis:
o Separation: The derivatized amino acids are separated on a GC column.

e Combustion: The column effluent is passed through a combustion reactor (e.g., a NiO tube
with CuO and NiO wires at 1000 °C) to convert the sample to Nz gas.

e Analysis: The resulting N2 gas is introduced into an isotope ratio mass spectrometer for high-
precision measurement of the 15N/14N ratio.

Visualization of Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key experimental workflows
and a metabolic pathway involving glycine.
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Caption: Workflow for Determining Isotopic Enrichment by GC-MS.
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Caption: Metabolic Fates of Glycine as a Tracer.
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Caption: Logical Flow of a Tracer Experiment Using Glycine-15N,d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://isotope.com/biochemical-pathways/glycine-15n-nlm-202-1
https://isotope.com/biochemical-pathways/glycine-13c2-2-2-d2-15n-cdnlm-6799-025
https://isotope.com/biochemical-pathways/glycine-13c2-2-2-d2-15n-cdnlm-6799-025
http://www.ckisotopes.com/wp-content/uploads/2016/09/CIL_2013_MS_catalog.compressed.pdf
https://asianpubs.org/index.php/ajchem/article/download/10931/10914
https://www.benchchem.com/product/b12409898#isotopic-enrichment-levels-of-glycine-15n-d2
https://www.benchchem.com/product/b12409898#isotopic-enrichment-levels-of-glycine-15n-d2
https://www.benchchem.com/product/b12409898#isotopic-enrichment-levels-of-glycine-15n-d2
https://www.benchchem.com/product/b12409898#isotopic-enrichment-levels-of-glycine-15n-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12409898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

